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Compound of Interest

Compound Name: 2-Isopropylcyclohexanol

Cat. No.: B1266409

An In-depth Technical Guide to the Chemical Properties of 2-Isopropylcyclohexanol

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-isopropylcyclohexanol, tailored for researchers, scientists, and professionals
in drug development. This document consolidates key data, outlines detailed experimental
protocols, and visualizes complex chemical processes to facilitate a deeper understanding of
this compound.

Core Chemical and Physical Properties

2-Isopropylcyclohexanol, a substituted cyclohexanol, exists as cis and trans stereoisomers.
Its properties are crucial for its application in various chemical syntheses.

General Properties

Property Value Source(s)
Molecular Formula CoH180 [L12113114115]116]
Molecular Weight 142.24 g/mol [L141071181191
IUPAC Name 2-propan-2-ylcyclohexan-1-ol [9]
96-07-1 (for the mixture of
CAS Number , [21[3][4][°]
isomers)
Canonical SMILES cc(c)cicceececio [3][9]
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Physical Properties

The physical properties can vary between the cis and trans isomers.

Property Value Isomer Source(s)

203.1 °C (at 760

Boiling Point Mixture [2]
mmHgQ)

Density 0.914 g/cm3 Mixture [2]

Flash Point 80.8 °C Mixture [2]

Refractive Index 1.466 Mixture [2]
0.0684 mmHg (at 25 )

Vapor Pressure ) Mixture [2]

logP oct/wat 2.194 trans [10]

N log10WS = -2.38

Water Solubility trans [10]

(mol/L)

Spectral Data

Data Type Value Isomer Source(s)
Kovats Retention Standard non-polar: ]

cis [5][7]
Index 1119

Semi-standard non-

cis 5][7
polar: 1139 BI7]

Non-polar: 1123 trans [10]

Synthesis and Experimental Protocols

The synthesis of 2-isopropylcyclohexanol can be achieved through the hydrogenation of 2-
isopropylphenol. This process involves the reduction of the aromatic ring to a cyclohexane ring.

Synthesis Workflow
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Synthesis of 2-Isopropylcyclohexanol

Start: 2-Isopropylphenol & Catalyst

Add to Reactor

Hydrogenation Reaction
(High Pressure Hz, Catalyst)

Cool & Depressurize

Crude Product

Purification
(Distillation)

Purified Product

Final Product:
2-Isopropylcyclohexanol

Click to download full resolution via product page
Caption: Workflow for the synthesis of 2-isopropylcyclohexanol.
Experimental Protocol: Hydrogenation of 2-

Isopropylphenol

This protocol is based on general procedures for the hydrogenation of phenols.
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o Catalyst Preparation: In a high-pressure reactor, add 2-isopropylphenol and a suitable
catalyst (e.g., Rhodium on carbon, or Platinum oxide) suspended in a solvent like acetic
acid.[11]

o Hydrogenation: Seal the reactor and purge with nitrogen, then fill with hydrogen gas to the
desired pressure (e.g., 5 kg/cm 2).[11]

o Reaction: Stir the mixture vigorously at a set temperature (e.g., room temperature or slightly
elevated) until hydrogen uptake ceases. This can take several hours.[11]

o Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen.
« Filtration: Remove the catalyst by filtering the reaction mixture through a pad of Celite.

o Extraction: If necessary, neutralize the filtrate with a base (e.g., sodium bicarbonate solution)
and extract the product into an organic solvent (e.g., diethyl ether).

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

 Purification: Purify the crude 2-isopropylcyclohexanol by vacuum distillation to separate
the cis and trans isomers and remove any impurities.

Key Chemical Reactions: Dehydration

Like other alcohols, 2-isopropylcyclohexanol can undergo dehydration in the presence of a
strong acid catalyst (e.g., phosphoric acid or sulfuric acid) to form a mixture of alkenes. This E1
reaction proceeds through a carbocation intermediate.[12]

Dehydration Reaction Pathway
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Dehydration of 2-Isopropylcyclohexanol (E1 Mechanism)

2-Isopropylcyclohexanol

Protonation of -OH group
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(-OHz27)

-H20

Deprotonation at B-carbon 1 Deprotonation at -carbon 2

Alkene Product 1 Alkene Product 2
(1-Isopropylcyclohexene) (3-Isopropylcyclohexene)

Click to download full resolution via product page

Caption: E1 dehydration pathway of 2-isopropylcyclohexanol.
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Experimental Protocol: Dehydration and Product
Analysis

This protocol is adapted from the dehydration of 2-methylcyclohexanol.[12][13]

Reaction Setup: In a round-bottom flask, combine 2-isopropylcyclohexanol with a catalytic
amount of concentrated phosphoric acid and a boiling chip.[13]

« Distillation: Assemble a simple distillation apparatus. Heat the flask to distill the alkene
products as they are formed. The distillate will be cloudy as it co-distills with water.[13]

o Work-up: Transfer the distillate to a separatory funnel. Wash with a saturated sodium
bicarbonate solution to neutralize any remaining acid.[13]

e Drying: Separate the organic layer and dry it with an anhydrous salt like magnesium sulfate.
[13]

e Characterization:

o Qualitative Tests: Test for the presence of alkenes using a bromine solution (discoloration
indicates a positive test) or a potassium permanganate solution (formation of a brown
precipitate indicates a positive test).[12]

o GC Analysis: Analyze the product mixture using gas chromatography (GC) to determine
the relative amounts of the different alkene isomers formed.[13]

Product Characterization Workflow

Proper characterization is essential to confirm the identity and purity of the synthesized 2-
isopropylcyclohexanol.
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Characterization Workflow
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Caption: Workflow for the characterization of 2-isopropylcyclohexanol.

Safety Information

While specific safety data for 2-isopropylcyclohexanol is limited, data for similar alcohols like
isopropanol and other cyclohexanols can be used as a guideline.

o Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.[14][15] Avoid contact with skin and
eyes.[14]

o Fire Safety: The compound is likely flammable. Keep away from heat, sparks, and open
flames. Use non-sparking tools and take measures to prevent the buildup of electrostatic
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charge.[15][16]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14][15]

o First Aid:

o

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[14]

[¢]

Skin Contact: Immediately wash off with soap and plenty of water.[14]

o

Eye Contact: Rinse cautiously with water for several minutes.[14][16]

[e]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[14]

This guide serves as a foundational resource for professionals working with 2-
isopropylcyclohexanol. For specific applications, further experimental validation is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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